Cas no 895929-62-1 (1-[(3,4-dichlorophenyl)methyl]-1H-pyrazol-4-amine)

• Product Name: 1-[(3,4-dichlorophenyl)methyl]-1H-pyrazol-4-amine
• CAS No: 895929-62-1
• MF: C₁₀H₉Cl₂N₃
• MW: 242.104559659958
• MDL: MFCD02056382
• CID: 2111247
• PubChem ID: 594501
• Update Time: 2025-10-24

1-[(3,4-dichlorophenyl)methyl]-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dichlorobenzyl)-1H-pyrazol-4-amine
• 1-(3,4-Dichloro-benzyl)-1H-pyrazol-4-ylamine
• 1-[(3,4-dichlorophenyl)methyl]-1H-pyrazol-4-amine
• 1-(3,4-Dichlorobenzyl)-1H-pyrazol-4-ylamine #
• MFCD02056382
• 895929-62-1
• CS-0356714
• WS-01185
• DA-31301
• BRD-K39689550-001-01-2
• DTXSID501230772
• BBL039602
• AK-968/41018329
• 1-[(3,4-dichlorophenyl)methyl]pyrazol-4-amine
• Oprea1_791508
• AKOS000302547
• Pyrazol-4-amine, 1-(3,4-dichlorobenzyl)-
• STK348972
• 1-(3,4-Dichlorobenzyl)-1H-pyrazol-4-ylamine
• SCHEMBL3612964
• EN300-228238
• W15914
• 1-((3,4-Dichlorophenyl)methyl)-1H-pyrazol-4-amine
• 1035225-28-5

• MDL： MFCD02056382
• Inchi： 1S/C10H9Cl2N3/c11-9-2-1-7(3-10(9)12)5-15-6-8(13)4-14-15/h1-4,6H,5,13H2
• InChI Key： ZKDGSECMKLUWRL-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CN1C=C(C=N1)N)Cl

Computed Properties

• Exact Mass: 241.0173527g/mol
• Monoisotopic Mass: 241.0173527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.8Ų

1-[(3,4-dichlorophenyl)methyl]-1H-pyrazol-4-amine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1-[(3,4-dichlorophenyl)methyl]-1H-pyrazol-4-amine

1-[(3,4-dichlorophenyl)methyl]-1H-pyrazol-4-amine (CAS No. 895929-62-1): An Overview of a Promising Compound in Pharmaceutical Research

1-[(3,4-dichlorophenyl)methyl]-1H-pyrazol-4-amine (CAS No. 895929-62-1) is a synthetic compound that has garnered significant attention in the field of pharmaceutical research due to its potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. In this article, we will delve into the chemical structure, synthesis methods, pharmacological properties, and recent research developments surrounding this compound.

The chemical structure of 1-[(3,4-dichlorophenyl)methyl]-1H-pyrazol-4-amine is characterized by a pyrazole ring substituted with a 3,4-dichlorophenylmethyl group at the 1-position and an amino group at the 4-position. The presence of the dichlorophenylmethyl substituent imparts unique chemical and biological properties to the molecule. The pyrazole ring itself is a five-membered heterocyclic compound with two nitrogen atoms, which contributes to its stability and reactivity in various chemical reactions.

The synthesis of 1-[(3,4-dichlorophenyl)methyl]-1H-pyrazol-4-amine typically involves multi-step processes. One common approach is the reaction of 3,4-dichlorobenzyl chloride with hydrazine to form the corresponding hydrazide, followed by cyclization with an appropriate carbonyl compound to form the pyrazole ring. Another method involves the condensation of 3,4-dichlorobenzaldehyde with hydrazine and subsequent cyclization with an acyl chloride or acid anhydride. These synthetic routes have been optimized to achieve high yields and purity levels, making the compound readily available for further research and development.

In terms of pharmacological properties, 1-[(3,4-dichlorophenyl)methyl]-1H-pyrazol-4-amine has shown promising activity in several areas. Studies have demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX). This makes it a candidate for treating inflammatory conditions such as arthritis and other autoimmune disorders. Additionally, research has indicated that this compound may have analgesic properties, providing relief from pain without the side effects associated with traditional pain medications.

Recent advancements in cancer research have also highlighted the potential of 1-[(3,4-dichlorophenyl)methyl]-1H-pyrazol-4-amine. Preclinical studies have shown that it can inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The mechanism of action appears to involve modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK. These findings suggest that this compound could be a valuable lead for developing novel anticancer drugs.

Beyond its therapeutic applications, 1-[(3,4-dichlorophenyl)methyl]-1H-pyrazol-4-amine has also been studied for its potential use in diagnostic imaging. Researchers have explored its ability to bind to specific receptors or enzymes in vivo, making it a candidate for developing imaging agents that can help visualize disease processes in real-time. This could have significant implications for early diagnosis and monitoring of various diseases.

In conclusion, 1-[(3,4-dichlorophenyl)methyl]-1H-pyrazol-4-amine (CAS No. 895929-62-1) is a versatile compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive target for further investigation. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for its development into effective treatments for various medical conditions.